Cas no 1515166-47-8 (3-(2-bromo-3-methoxyphenyl)propan-1-amine)

• Product Name: 3-(2-bromo-3-methoxyphenyl)propan-1-amine
• CAS No: 1515166-47-8
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6528731
• PubChem ID: 83720874
• Update Time: 2025-10-05

3-(2-bromo-3-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-methoxyphenyl)propan-1-amine
• EN300-1906235
• 1515166-47-8

• Inchi： 1S/C10H14BrNO/c1-13-9-6-2-4-8(10(9)11)5-3-7-12/h2,4,6H,3,5,7,12H2,1H3
• InChI Key： GDZZYWTVLXMPNT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCCN)OC

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-3-methoxyphenyl)propan-1-amine

Comprehensive Overview of 3-(2-bromo-3-methoxyphenyl)propan-1-amine (CAS No. 1515166-47-8)

3-(2-bromo-3-methoxyphenyl)propan-1-amine (CAS No. 1515166-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a bromine substituent and a methoxy group on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "3-(2-bromo-3-methoxyphenyl)propan-1-amine synthesis", "CAS 1515166-47-8 applications", and "bromo-methoxy phenyl derivatives", highlighting its relevance in modern chemistry.

The compound's molecular framework makes it a valuable building block for designing drug candidates, particularly in the development of central nervous system (CNS) therapeutics. Its amine functionality allows for further derivatization, enabling the creation of compounds with potential neuroprotective or psychoactive properties. Recent trends in AI-driven drug discovery have also brought attention to such intermediates, as they are often used in high-throughput screening and machine learning-based molecular design. Searches for "amine derivatives in drug discovery" and "phenylpropan-1-amine uses" reflect this growing interest.

From a synthetic chemistry perspective, 3-(2-bromo-3-methoxyphenyl)propan-1-amine is often prepared via reductive amination or nucleophilic substitution reactions. Its bromo group offers a reactive site for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Queries like "bromo-phenyl amine reactions" and "methoxy-phenylpropan-1-amine synthesis routes" are common among chemists exploring these methodologies.

In addition to its pharmaceutical applications, this compound is also studied in material science, particularly in the development of organic semiconductors and photoactive materials. The electron-rich methoxy group and bromine's halogen bonding capabilities contribute to its utility in designing advanced functional materials. This aligns with the increasing demand for sustainable materials and green chemistry, topics frequently searched in conjunction with "aromatic amine derivatives" and "halogenated phenyl compounds".

Quality control and analytical characterization of 3-(2-bromo-3-methoxyphenyl)propan-1-amine are critical for ensuring its efficacy in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers often look for "CAS 1515166-47-8 analytical methods" or "spectroscopic data for bromo-methoxy phenylpropan-1-amine" to ensure accurate results in their experiments.

The compound's stability and storage conditions are also topics of interest. Proper handling under inert atmospheres and storage at low temperatures are recommended to preserve its reactivity. Searches like "amine compound stability" and "storage of halogenated aromatic amines" indicate the practical concerns of laboratory professionals working with this material.

In summary, 3-(2-bromo-3-methoxyphenyl)propan-1-amine (CAS No. 1515166-47-8) is a multifaceted compound with broad applications in pharmaceutical research, material science, and synthetic chemistry. Its structural features and reactivity make it a valuable tool for scientists exploring new drug formulations, advanced materials, and sustainable chemical processes. As research continues to evolve, this compound is likely to remain a focal point in innovative scientific endeavors.